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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470

An In-depth Technical Guide to the Health and Safety Data for 2-(Pentyloxy)ethanol

Disclaimer: The information provided in this document is intended for researchers, scientists,
and drug development professionals. It is a compilation of publicly available data and is for
informational purposes only. For specific safety and handling procedures, always refer to the
most current Safety Data Sheet (SDS) provided by the manufacturer and follow all applicable
local, state, and federal regulations. Experimental data for 2-(pentyloxy)ethanol is limited;
therefore, data from structurally related compounds has been included for a more
comprehensive assessment and is clearly indicated.

Chemical Identification

2-(Pentyloxy)ethanol is a glycol ether, a class of solvents known for their amphiphilic
properties, possessing both hydrophilic and hydrophobic characteristics.[1] This dual nature
makes them versatile in various applications.[1]
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Identifier Value Source

IUPAC Name 2-(pentyloxy)ethanol [2]

Ethylene glycol monopentyl
Synonyms ether, Pentylglycol, 2- [3]
hydroxyethyl pentyl ether

CAS Number 6196-58-3 [1112][3]

Molecular Formula C7H1602 [1][2]

QVQDALFNSIKMBH-
InChl Key [1]
UHFFFAOYSA-N

Physicochemical Properties

A significant portion of the available data on the physicochemical properties of 2-
(pentyloxy)ethanol is derived from computational models rather than direct experimental
determination.[1]
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Property Value Unit Source | Method
Molecular Weight 132.20 g/mol [1112]
Colorless Liquid General for glycol
Appearance -
(presumed) ethers
Density 1.11 g/cm3 [1]
Water Solubility 24 g/L [1]
logP (Octanol/Water 13 Computed by
Partition Coefficient) ' XLogP3[2]
Normal Boiling Point )
) 466.15 (Predicted) K Joback Method([3]
(Tboil)
Normal Melting Point )
225.93 (Predicted) K Joback Method[3]
(Tfus)
Enthalpy of ]
T 69.58 (Predicted) kJ/mol Joback Method][3]
Vaporization (AvapH®)
Critical Temperature )
643.03 (Predicted) K Joback Method[3]
(Te)
Critical Pressure (Pc) 2946.00 (Predicted) kPa Joback Method([3]

Hazard Identification and Classification

While specific GHS classification for 2-(pentyloxy)ethanol is not consistently available, related
compounds and general safety documents indicate potential hazards. For the structurally
similar compound 2-(2-Pentyloxy ethoxy)-ethanol (CAS: 18912-81-7), the following hazards are
listed.[4]

GHS Hazard Statements:
e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.[4]
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e H335: May cause respiratory irritation.[4]

Precautionary Statements (General for Glycol Ethers):

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Caption: Figure 1: Logical relationship between identified hazards for related glycol ethers and
the corresponding protective measures.

Toxicological Information

Experimental toxicological data for 2-(pentyloxy)ethanol is scarce.[1] The information below is
based on data for the homologous compound 2-(Hexyloxy)ethanol (CAS: 112-25-4), which has
a slightly longer alkyl chain. The critical health effects identified for this analogue are acute
toxicity via oral and dermal routes and skin corrosion/irritation.[6]
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. . Classificati
Endpoint Species Route Value Source
on

Acute Oral )

- Harmful if
Toxicity Rat Oral 738 mg/kg bw

swallowed

(LDso)
Acute Dermal Harmful in
Toxicity Rabbit Dermal 721 mg/kg bw contact with
(LDso) skin
Acute
Inhalation ) o

o Rodent Inhalation > 85 (4-hr) ppm Low toxicity
Toxicity
(LCs0)
Skin
Irritation/Corr In vitro EpiDerm™ - Corrosive
osion

Experimental Protocols

Detailed experimental protocols for the studies on 2-(hexyloxy)ethanol are not fully described in
the available summaries. However, they are reported to be consistent with standardized
guidelines from the Organisation for Economic Co-operation and Development (OECD).

o Acute Oral Toxicity (OECD Test Guideline 401):
o Objective: To determine the median lethal dose (LDso) after a single oral administration.

o Methodology: A group of fasted laboratory rats (e.g., Sprague-Dawley) are administered
the substance by gavage. A range of doses is used across different groups. The animals
are observed for a period of 14 days for signs of toxicity and mortality. Body weight is
recorded weekly. At the end of the observation period, all surviving animals are euthanized
and subjected to a gross necropsy.

o Endpoint: The LDso is calculated, which is the statistically estimated dose that is expected
to be lethal to 50% of the tested animals. Signs of toxicity for 2-(hexyloxy)ethanol included
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sluggishness, unsteady gait, and prostration.[6]

o Acute Dermal Toxicity (OECD Test Guideline 402):
o Objective: To determine the LDso following a single dermal application.

o Methodology: The substance is applied uniformly to a shaved area (at least 10% of the
body surface) on the backs of rabbits. The area is covered with a porous gauze dressing
for 24 hours. Animals are observed for 14 days for toxicity and mortality.

o Endpoint: The dermal LDso is calculated. Signs of toxicity for 2-(hexyloxy)ethanol included
salivation, sluggishness, unsteady gait, skin irritation, ulceration, and a comatose
appearance.[6]

o Skin Corrosion (OECD Test Guideline 431 - In Vitro EpiDerm™ Skin Corrosivity Test):

o Objective: To assess the potential of a chemical to cause skin corrosion using a
reconstituted human epidermis model.

o Methodology: The test chemical is applied topically to the surface of the 3D skin tissue
model. After specific exposure periods (e.g., 3 minutes and 1 hour), the chemical is
removed, and the tissue is rinsed. Cell viability is then measured using a colorimetric
assay (e.g., MTT assay), which quantifies the reduction of MTT dye by mitochondrial
dehydrogenases of viable cells into a blue formazan salt.

o Endpoint: A chemical is identified as corrosive if the cell viability falls below specific
thresholds after the defined exposure times. 2-(Hexyloxy)ethanol tested positive in this
assay, supporting its classification as corrosive.[6]

First Aid Measures

Immediate medical attention is recommended in case of significant exposure. First aid
procedures should be followed promptly.

Caption: Figure 2: Standard first aid workflow for different routes of exposure to hazardous
chemicals.
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 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical aid.[5][7]

» Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with large
amounts of running water and soap for at least 15 minutes.[5][8]

» Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
holding the eyelids open.[5] Remove contact lenses if present and easy to do.[5]

 Ingestion: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water.[7] Never give
anything by mouth to an unconscious person.[9]

Fire-Fighting Measures

Glycol ethers are generally combustible liquids.[10] Ethanol, a related alcohol, is highly
flammable, and fires involving polar solvents require specific extinguishing media.[11][12]

Parameter Recommendation Source

Water spray, dry chemical,
carbon dioxide, or alcohol-
resistant foam (AR-AFFF).[5]
[12]

Suitable Extinguishing Media

Water jet (may spread fire).[13]
Unsuitable Extinguishing Standard AFFF foam may be
Media ineffective as ethanol can
break it down.[12]

Vapors are heavier than air
and may travel to a source of

Specific Hazards ignition and flash back.[14][15]
Containers may explode when
heated.[14]

Wear self-contained breathing
Protective Equipment apparatus (SCBA) and full

protective gear.[14]
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Accidental Release Measures
Proper containment and cleanup are essential to prevent environmental contamination and
exposure to personnel.

Caption: Figure 3: A logical workflow for responding to an accidental chemical spill.

o Personal Precautions: Avoid contact with skin and eyes and inhalation of vapors.[5] Remove
all sources of ignition.[16]

e Environmental Precautions: Prevent the product from entering drains, sewers, or waterways.

[5]

o Containment and Cleaning: For minor spills, absorb with an inert, non-combustible material
(e.g., sand, vermiculite) and place it into a suitable container for disposal.[5][17] For major
spills, dike the area and contact emergency services.[15]

Handling and Storage

Safe handling and storage practices are critical to minimizing risks associated with combustible
and irritating chemicals.
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Parameter Recommendation Source

Use in a well-ventilated area.
[18] Avoid contact with skin,
Handling eyes, and clothing.[10] Ground
and bond containers when
transferring material to prevent

static discharge.[18]

Store in a cool, dry, well-
ventilated place away from
heat, sparks, and open flames.
[10][18] Keep containers tightly
Storage
closed.[10] Store away from
incompatible materials such as
strong oxidizing agents, strong

acids, and strong bases.[8][9]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize
worker exposure.
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Control Specification Source

Use only in well-ventilated
areas, preferably with local
) ) exhaust ventilation. Ensure
Engineering Controls ) [14]
eyewash stations and safety
showers are close to the

workstation.

Wear chemical safety goggles
) or a face shield (compliant with
Eye/Face Protection [14]
EN166 or OSHA 29 CFR

1910.133).

Wear chemically resistant
. ] gloves (e.g., nitrile rubber) and
Skin Protection _ _ [8][19]
protective clothing to prevent

skin contact.

Not typically required under
normal use with adequate
ventilation. If vapor

Respiratory Protection concentrations are high, use a [8]
NIOSH-approved respirator
with an organic vapor

cartridge.

Handle in accordance with
good industrial hygiene and
] safety practices. Wash hands
Hygiene Measures [71191
before breaks and at the end
of the workday. Do not eat,

drink, or smoke in work areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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